Bcl-2 Family
  • Gossypol acetic acid
    Gossypol acetic acid
    • Cat. No.:
    • B1139257
    • CAS No.:
    • 1189561-66-7
    • Molecular Formula:
    • C32H34O10
    • Molecular Weight:
    • 578.61
    Description
    (S)-Gossypol acetic acid is a inhibitor of Bcl-2, potently induce cell death in Jurkat cells overexpressing Bcl-2 (IC50, 18.1μM) or Bcl-xL (IC50, 22.9μM).IC50 Value: 18.1μM (Bcl-2), 22.9μM (Bcl-xL)Target: Bcl-2i...
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  • Eurycomalactone
    Eurycomalactone
    • Cat. No.:
    • B1215533
    • CAS No.:
    • 23062-24-0
    • Molecular Formula:
    • C19H24O6
    • Molecular Weight:
    • 348.4 g/mol
    Description
    Eurycomalactone is a steroid lactone.
    Eurycomalactone has been reported in Eurycoma longifolia with data available.
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  • Flavokawain B
    Flavokawain B
    • Cat. No.:
    • B1672760
    • CAS No.:
    • 1775-97-9
    • Molecular Formula:
    • C17H16O4
    • Molecular Weight:
    • 284.31 g/mol
    Description
    Flavokawain B is a member of the class of chalcones that consists of trans-chalcone substituted by hydroxy group at positions 2' and methoxy groups at positions 4' and 6'. Isolated from Piper methysticum and Pip...
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  • Lisaftoclax
    Lisaftoclax
    • Cat. No.:
    • B3028529
    • CAS No.:
    • 2180923-05-9
    • Molecular Formula:
    • C45H48ClN7O8S
    • Molecular Weight:
    • 882.4 g/mol
    Description
    Lisaftoclax is a novel, orally active, selective and potent BCL-2 inhibitor
    Lisaftoclax is an orally bioavailable and selective inhibitor of the anti-apoptotic protein B-cell lymphoma 2 (Bcl-2), with potentia...
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  • Pelcitoclax
    Pelcitoclax
    • Cat. No.:
    • B8201800
    • CAS No.:
    • 1619923-36-2
    • Molecular Formula:
    • C57H66ClF4N6O11PS4
    • Molecular Weight:
    • 1281.9 g/mol
    Description
    Pelcitoclax is under investigation in clinical trial NCT04210037 (Study of Combination APG-1252 Plus Paclitaxel in Patients With Relapsed/refractory Small Cell Lung Cancer).
    Pelcitoclax is a Bcl-2 homology (B...
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  • Navitoclax-d8
    Navitoclax-d8
    • Cat. No.:
    • B10827330
    • CAS No.:
    • Molecular Formula:
    • C47H55ClF3N5O6S3
    • Molecular Weight:
    • 982.7 g/mol
    Description
    Navitoclax-d8 is a useful research compound. Its molecular formula is C47H55ClF3N5O6S3 and its molecular weight is 982.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Navitoclax-d8 suitabl...
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  • BRD-K20733377
    BRD-K20733377
    • Cat. No.:
    • B11168306
    • CAS No.:
    • Molecular Formula:
    • C23H18N4O3S
    • Molecular Weight:
    • 430.5 g/mol
    Description
    BRD-K20733377 is a useful research compound. Its molecular formula is C23H18N4O3S and its molecular weight is 430.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BRD-K20733377 suitable for...
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  • Mcl-1 antagonist 1
    Mcl-1 antagonist 1
    • Cat. No.:
    • B12422191
    • CAS No.:
    • Molecular Formula:
    • C41H54ClF2N5O8S
    • Molecular Weight:
    • 850.4 g/mol
    Description
    Mcl-1 antagonist 1 is a useful research compound. Its molecular formula is C41H54ClF2N5O8S and its molecular weight is 850.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Mcl-1 antagonist ...
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  • ABBV-467
    ABBV-467
    • Cat. No.:
    • B15583276
    • CAS No.:
    • Molecular Formula:
    • C53H51Cl2FN6O9S
    • Molecular Weight:
    • 1038.0 g/mol
    Description
    ABBV-467 is a useful research compound. Its molecular formula is C53H51Cl2FN6O9S and its molecular weight is 1038.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ABBV-467 suitable for many...
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  • CCT373566
    CCT373566
    • Cat. No.:
    • B15621687
    • CAS No.:
    • Molecular Formula:
    • C26H29ClF2N6O3
    • Molecular Weight:
    • 547.0 g/mol
    Description
    CCT373566 is a useful research compound. Its molecular formula is C26H29ClF2N6O3 and its molecular weight is 547.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CCT373566 suitable for many...
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